Cas no 1267374-66-2 ((5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine)
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine
- 1267374-66-2
- EN300-767641
-
- Inchi: 1S/C6H12N4/c1-3-6-5(4-7)8-9-10(6)2/h3-4,7H2,1-2H3
- InChI Key: DBWBSPWGLMUTQQ-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(CN)N=N1)CC
Computed Properties
- Exact Mass: 140.106196400g/mol
- Monoisotopic Mass: 140.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 56.7Ų
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767641-0.05g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-767641-0.1g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-767641-0.25g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-767641-0.5g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-767641-1.0g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-767641-2.5g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-767641-5.0g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-767641-10.0g |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine |
1267374-66-2 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine
Introduction to (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine and Its Significance in Modern Chemical Biology
(5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine) (CAS No: 1267374-66-2) is a compound of significant interest in the field of chemical biology. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The compound belongs to the triazole class, which is well-known for its versatility and utility in medicinal chemistry.
The molecular structure of (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine), characterized by a triazole ring substituted with ethyl and methyl groups, contributes to its distinctive chemical behavior. The presence of these functional groups enhances its reactivity and makes it a valuable scaffold for designing novel bioactive molecules. In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities.
One of the most compelling aspects of (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine) is its potential role in the development of therapeutic agents. The triazole ring is known to exhibit antimicrobial, anti-inflammatory, and anti-cancer properties. Researchers have been exploring its derivatives as candidates for treating various diseases. For instance, studies have shown that certain triazole-based compounds can inhibit the growth of pathogenic bacteria by interfering with their metabolic pathways.
Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. This has led to the identification of novel derivatives of (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine) that exhibit enhanced efficacy and reduced toxicity. Such discoveries are crucial for the development of next-generation drugs that can address unmet medical needs.
The synthesis of (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanamine) involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic routes. Additionally, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact. These efforts align with the broader goal of sustainable pharmaceutical development.
In vitro and in vivo studies have provided valuable insights into the pharmacological properties of (5-ethyl-1-methyl-1H-1,2,3-triazol-4-yllmethanamine). These studies have revealed that the compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, research has demonstrated its ability to modulate kinases, which are key players in cancer signaling pathways. Such findings highlight its potential as a lead compound for drug discovery.
The future prospects of (5-ethyl--methyl--H--triazol--4--ylmethanamine) are promising. Ongoing research aims to optimize its chemical structure for better pharmacokinetic properties and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full therapeutic potential of this compound.
In conclusion, (5--ethyl--methyl--H--triazol--4--ylmethanamine) (CAS No: 1267374--66--2) represents a significant advancement in chemical biology. Its unique structural features and biological activities make it a valuable candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play a crucial role in addressing some of the most pressing challenges in medicine today.
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